Cas no 111769-66-5 (Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate])

Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate] structure
111769-66-5 structure
Product Name:Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate]
CAS No:111769-66-5
MF:C26H42N7O20P3S
MW:897.632868289948
CID:161188
PubChem ID:3082626
Update Time:2025-04-19

Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate] Chemical and Physical Properties

Names and Identifiers

    • Coenzyme A,S-[5-hydrogen (2R)-2-hydroxypentanedioate] (9CI)
    • (4R)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino
    • 2-hydroxyglutaryl-1-coenzyme A
    • (9R,20R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9,20-tetrahydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphatricosan-23-oic acid 3,5-dioxide (non-preferred name)
    • 2-Hydroxyglutaryl-1-coa
    • Coenzyme A, S-(5-hydrogen 2-hydroxypentanedioate), (R)-
    • (4R)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4-hydroxy-5-oxopentanoic acid
    • DTXSID50920562
    • 9-{5-O-[{[(4-{[3-({2-[(4-Carboxy-2-hydroxybutanoyl)sulfanyl]ethyl}imino)-3-hydroxypropyl]imino}-3,4-dihydroxy-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
    • 111769-66-5
    • CHEBI:134246
    • (R)-2-hydroxyglutaryl-coenzyme A
    • SCHEMBL421319
    • ITRSBJZNLOYNNR-WZZMXTMRSA-N
    • 3'-phosphoadenosine 5'-{3-[(3R)-4-{[3-({2-{[(2R)-4-carboxy-2-hydroxybutanoyl]sulfanyl}ethyl}amino)-3-oxopropyl]amino}-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
    • (R)-(2-Hydroxyglutaryl)coenzyme A
    • (R)-2-Hydroxyglutaryl-1-CoA
    • Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate]
    • Inchi: 1S/C26H42N7O20P3S/c1-26(2,20(39)23(40)29-6-5-15(35)28-7-8-57-25(41)13(34)3-4-16(36)37)10-50-56(47,48)53-55(45,46)49-9-14-19(52-54(42,43)44)18(38)24(51-14)33-12-32-17-21(27)30-11-31-22(17)33/h11-14,18-20,24,34,38-39H,3-10H2,1-2H3,(H,28,35)(H,29,40)(H,36,37)(H,45,46)(H,47,48)(H2,27,30,31)(H2,42,43,44)/t13-,14-,18-,19-,20+,24-/m1/s1
    • InChI Key: ITRSBJZNLOYNNR-WZZMXTMRSA-N
    • SMILES: S(C([C@@H](CCC(=O)O)O)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

  • Exact Mass: 897.14181892g/mol
  • Monoisotopic Mass: 897.14181892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 24
  • Complexity: 1560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.4
  • Topological Polar Surface Area: 447Ų

Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate] Production Method

Production Method 1

Reaction Conditions
1.1R:Cl(O=)CC(=O)Cl, 3 h, 60°C
1.2R:NaHCO3, S:H2O, S:MeCN, rt; pH 6; 3 h, 25°C, pH 1; pH 8
Reference
On the thermodynamic equilibrium between (R)-2-hydroxyacyl-CoA and 2-enoyl-CoA
By Parthasarathy, Anutthaman et al, FEBS Journal, 2010, 277(7), 1738-1746

Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate] Raw materials

Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate] Preparation Products

Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate] Related Literature

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